Cas no 38550-45-7 (1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo-)

• Product Name: 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo-
• CAS No: 38550-45-7
• MF: C₁₁H₆F₁₇IO
• MW: 604.042075634003
• MDL: MFCD00236072
• CID: 322987
• PubChem ID: 170065
• Update Time: 2025-11-05

1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo-
• 1H,1H,2H,3H,3H-2-Iodoperfluoroundecan-1-ol
• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodoundecan-1-ol
• A827690
• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo-1-undecanol
• FT-0616308
• 2-Iodo-1H,1H,2H,3H,3H-perfluoroundecan-1-ol
• AKOS005254989
• SCHEMBL8074639
• 1-Undecanol, 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo-
• 38550-45-7
• MFCD00236072
• 4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecakis(fluoranyl)-2-iodanyl-undecan-1-ol
• WNOHMWCTVWXSJC-UHFFFAOYSA-N
• DTXSID50895468
• 3-Perfluorooctyl-2-iodopropanol
• NS00110714

• MDL： MFCD00236072
• Inchi： 1S/C11H6F17IO/c12-4(13,1-3(29)2-30)5(14,15)6(16,17)7(18,19)8(20,21)9(22,23)10(24,25)11(26,27)28/h3,30H,1-2H2
• InChI Key： WNOHMWCTVWXSJC-UHFFFAOYSA-N
• SMILES： IC(CO)CC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 603.91900
• Monoisotopic Mass: 603.919187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.888
• Melting Point: 54 °C
• Boiling Point: 248.1 °C at 760 mmHg
• Flash Point: 103.8 °C
• Refractive Index: 1.356
• PSA: 20.23000
• LogP: 6.18180

1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Iodohydrins

Additional information on 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo-

1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- (CAS 38550-45-7): A Comprehensive Overview

1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- (CAS 38550-45-7) is a highly specialized fluorinated compound that has garnered significant attention in both academic and industrial research. This unique molecule, characterized by its heptadecafluoro and iodo substituents, exhibits remarkable chemical properties that make it valuable in various high-tech applications. In this article, we delve into the molecular structure, properties, applications, and market trends of this compound, while addressing some of the most frequently asked questions by researchers and industry professionals.

The molecular formula of 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- is C11H8F17IO, and its molecular weight is approximately 634.07 g/mol. The presence of 17 fluorine atoms and a single iodine atom in its structure imparts unique characteristics, such as high thermal stability, chemical resistance, and low surface energy. These properties are particularly sought after in industries like electronics, coatings, and advanced materials, where performance under extreme conditions is critical.

One of the most intriguing aspects of CAS 38550-45-7 is its role in the development of fluorinated surfactants and lubricants. The compound's ability to reduce surface tension and enhance wetting properties makes it indispensable in formulations requiring high-performance fluid dynamics. Researchers are also exploring its potential in biomedical applications, such as drug delivery systems, due to its biocompatibility and stability in physiological environments.

In recent years, the demand for fluorinated compounds like 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- has surged, driven by advancements in renewable energy and sustainable technologies. For instance, its use in fuel cell membranes and battery electrolytes has been a hot topic in scientific literature. The compound's resistance to degradation under harsh electrochemical conditions makes it a promising candidate for next-generation energy storage solutions.

Another area of growing interest is the environmental impact of fluorinated chemicals. While CAS 38550-45-7 offers numerous industrial benefits, researchers are actively investigating its biodegradability and long-term ecological effects. This aligns with the global push toward green chemistry and the development of environmentally friendly alternatives. Companies specializing in specialty chemicals are investing in R&D to optimize the synthesis and application of this compound while minimizing its environmental footprint.

From a market perspective, the supply chain for 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- is highly specialized, with limited manufacturers capable of producing it at scale. This has led to a niche but lucrative market, with prices reflecting the compound's complexity and purity requirements. Industry reports suggest that the Asia-Pacific region, particularly China and Japan, is emerging as a key hub for the production and consumption of such high-value fluorochemicals.

For researchers and procurement specialists, understanding the synthesis pathways of CAS 38550-45-7 is crucial. The compound is typically synthesized through multi-step organic reactions, including fluorination and halogenation processes. Advanced techniques like flow chemistry and catalysis are being explored to improve yield and reduce waste, addressing some of the challenges associated with its production.

In conclusion, 1-Undecanol,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoro-2-iodo- (CAS 38550-45-7) represents a fascinating intersection of chemistry, materials science, and industrial innovation. Its unique properties and diverse applications make it a compound of significant interest across multiple sectors. As research continues to uncover new uses and optimize its synthesis, this molecule is poised to play a pivotal role in the future of advanced materials and sustainable technologies.